Cas no 1097816-19-7 (methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate)

• Product Name: methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate
• CAS No: 1097816-19-7
• Molecular Formula: C₁₁H₁₆N₂O₃
• Molecular Weight: 224.256342887878
• CID: 5818844
• PubChem ID: 43237150

methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(1-piperazinylmethyl)-, methyl ester
• methyl 5-(piperazin-1-yl)methylfuran-2-carboxylate
• CS-0289667
• AKOS009112778
• methyl 5-[(piperazin-1-yl)methyl]furan-2-carboxylate
• 1097816-19-7
• methyl 5-(piperazin-1-ylmethyl)furan-2-carboxylate
• EN300-1856717

• InChIKey： XZOKENGVUBFZPT-UHFFFAOYSA-N
• Inchi： 1S/C11H16N2O3/c1-15-11(14)10-3-2-9(16-10)8-13-6-4-12-5-7-13/h2-3,12H,4-8H2,1H3
• SMILES： O1C(CN2CCNCC2)=CC=C1C(OC)=O

Computed Properties

• Exact Mass: 224.11609238g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.11609238g/mol
• Heavy Atom Count: 16
• Complexity: 241
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 54.7Ų

Experimental Properties

• Boiling Point: 344.6±42.0 °C(Predicted)
• pka: 8.87±0.10(Predicted)
• Density: 1.164±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives